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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B8068905

Introduction

CY5-N3, also known as Sulfo-Cyanine5-azide, is a bright, far-red fluorescent dye containing an
azide (-N3) functional group.[1][2] This feature makes it an ideal probe for bio-orthogonal
labeling and imaging through “click chemistry" reactions, such as the copper-catalyzed azide-
alkyne cycloaddition (CUAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC).[3]
Its strong absorption and emission in the far-red spectrum (excitation/emission maxima at ~646
nm and ~662 nm, respectively) minimize background fluorescence from native cellular
components, making it highly suitable for sensitive applications in cell biology, molecular
imaging, and drug development.[1][2][4] Proper preparation of stock and working solutions is
critical for achieving reliable and reproducible experimental results.

Data Presentation

Quantitative data for CY5-N3 is summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of CY5-N3
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Property Value Reference
Synonyms Sulfo-Cyanine5-azide [11[2]
) ~738.92 - 762.98 g/mol (varies
Molecular Weight [2][5][6]
by salt form)
Appearance Dark blue crystalline powder [41[5]

Excitation Max (Aex)

~646 nm

[2]4]

Emission Max (Aem)

~662 nm

[2]4]

| Primary Solvents | DMSO, DMF, Water (for sulfo- forms) [[2][5][7] |

Table 2: Recommended Concentrations for CY5-N3 Solutions

Solution Type

Stock Solution

Concentration

Common Solvents Primary Use

Range

Long-term storage

Anhydrous DMSO,

1-10mM
DMF

and preparation of
working solutions

| Working Solution | 0.1 - 10 uM | PBS, HEPES, Serum-free media | Bio-orthogonal labeling,
cell and tissue imaging |

Table 3: Storage and Handling Guidelines

Form

Powder

Storage .
Conditions
Temperature

Stability Notes

Protect from light Stable for up to 24

-20°C

and moisture

months

Stock Solution (in
DMSO)

Stable for 1-12

Aliquot, protect from months; avoid

-20°C or -80°C _
light

repeated freeze-thaw

cycles
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| Working Solution (Aqueous) | 4°C (short-term) | Prepare fresh before use | Unstable in
agueous solutions; use immediately for best results |

Experimental Protocols

Protocol 1: Preparation of a 10 mM CY5-N3 Stock
Solution

This protocol describes the preparation of a concentrated stock solution in anhydrous dimethyl
sulfoxide (DMSO). Using anhydrous DMSO is crucial as cyanine dyes can be sensitive to
hydrolysis.[8]

Materials and Equipment:

e CY5-N3 solid powder (e.g., 1 mg)

e Anhydrous DMSO

e Microcentrifuge tubes (amber or wrapped in foil)
» Vortex mixer

» Precision micropipettes

e Analytical balance

Procedure:

» Equilibration: Before opening, allow the vial of CY5-N3 powder to equilibrate to room
temperature for 15-20 minutes. This prevents condensation of atmospheric moisture inside
the vial.

 Calculation: Calculate the volume of anhydrous DMSO required to achieve a 10 mM
concentration. The volume will depend on the molecular weight (MW) of the specific CY5-N3
salt provided by the manufacturer.

o Example Calculation (assuming MW = 738.92 g/mol for 1 mg of powder):
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» Volume (L) = [Mass (g) / MW ( g/mol )] / Concentration (mol/L)

= Volume (uL) =[0.001 g/ 738.92 g/mol ] / 0.010 mol/L * 1,000,000 pL/L = 135.3 pL

o Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the CY5-N3 powder.

e Mixing: Cap the vial tightly and vortex at high speed for 2-5 minutes or until the powder is
completely dissolved.[9] Gentle sonication can be used if dissolution is difficult.[2]

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock
solution into smaller, single-use aliquots (e.g., 5-10 yL) in amber or foil-wrapped
microcentrifuge tubes.[1]

o Storage: Store the aliquots at -20°C or -80°C, protected from light.[2][3] When stored
correctly, the DMSO stock solution can be stable for several months.[3]

Protocol 2: Preparation of a 10 uM CY5-N3 Working
Solution

This protocol describes the dilution of the stock solution to a final working concentration
suitable for most cell labeling and imaging experiments.[2]

Materials and Equipment:

10 mM CY5-N3 stock solution (from Protocol 1)

Desired aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4; HEPES) or serum-
free cell culture medium.[2]

Sterile microcentrifuge tubes

Precision micropipettes
Procedure:

e Thawing: Remove one aliquot of the 10 mM CY5-N3 stock solution from the freezer and
thaw it at room temperature, protected from light.
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« Dilution: Prepare the working solution by diluting the stock solution 1:1000 in the desired
buffer.

o Example for 1 mL of working solution: Add 1 pL of the 10 mM stock solution to 999 pL of
PBS.

» Mixing: Gently vortex or pipette up and down to ensure the solution is thoroughly mixed.

o Immediate Use: Use the working solution immediately for your experiment. Cyanine dyes are
less stable in aqueous buffers, and fresh preparation ensures optimal fluorescence and
reactivity.[1][2]

Mandatory Visualization

The following diagram illustrates the complete workflow from solid reagent to the final working
solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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